N-2,1,3-benzothiadiazol-4-yl-4-methylbenzenesulfonamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C13H11N3O2S2/c1-9-5-7-10(8-6-9)20(17,18)16-12-4-2-3-11-13(12)15-19-14-11/h2-8,16H,1H3
• InChI Key: JBCPWYQXXLFYTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC3=NSN=C32
• Molecular Formula: C13H11N3O2S2
• Molecular Weight: 305.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-2,1,3-benzothiadiazol-4-yl-4-methylbenzenesulfonamide often involves oxidative transformations of readily available 2-aminobenzamide and 2-aminobenzenesulfonamide with benzyl alcohols or aldehydes. A method for zinc-catalyzed oxidative transformation has been developed, yielding various quinazolinones and benzothiadiazine 1,1-dioxides under catalyst-free conditions in water media, showing the versatility and efficiency of synthesis approaches for such compounds (Sharif et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds demonstrates interesting features such as tautomerism. For example, the crystal structure of a similar compound, (Z)-N-(5-ethyl-2,3-dihydro-1,3,4-thiadiazol-2-ylidene)-4-methylbenzenesulfonamide, contains an imine tautomer, which can be distinguished using dispersion-corrected density functional theory calculations and solid-state NMR spectra, highlighting the complex structural dynamics of these molecules (Li et al., 2014).

Chemical Reactions and Properties

Reactions involving o-amino-N-hydroxybenzenesulfonamides with aldehydes to prepare 2-hydroxy-1,2,4-benzothiadiazine 1,1-dioxides and the subsequent fusion of additional rings showcase the reactivity and the potential for generating complex structures starting from benzothiadiazol compounds (Wei et al., 1966).

Physical Properties Analysis

The synthesis and evaluation of N-(5-methyl-isoxazol-3-yl/1,3,4-thiadiazol-2-yl)-4-(3-substitutedphenylureido) benzenesulfonamides for their inhibition potential against human carbonic anhydrase isoenzymes underscore the importance of understanding the physical properties of these compounds for biological applications (Mishra et al., 2016).

Chemical Properties Analysis

The diverse chemical properties of benzothiadiazol derivatives allow for their application in various fields. For instance, the design, synthesis, and biological evaluation of related compounds as human carbonic anhydrase inhibitors highlight the chemical versatility and potential therapeutic uses of these molecules. These studies also emphasize the importance of understanding the detailed chemical properties for the development of selective inhibitors (Mishra et al., 2016).